Cas no 124992-47-8 (Propanoic acid,2-[4-(2,3-dichloro-4-hydroxyphenoxy)phenoxy]-, methyl ester)

• Product Name: Propanoic acid,2-[4-(2,3-dichloro-4-hydroxyphenoxy)phenoxy]-, methyl ester
• CAS No: 124992-47-8
• MF: C₁₆H₁₄Cl₂O₅
• MW: 357.185363292694
• CID: 160146
• PubChem ID: 180298
• Update Time: 2025-04-19

Propanoic acid,2-[4-(2,3-dichloro-4-hydroxyphenoxy)phenoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-[4-(2,3-dichloro-4-hydroxyphenoxy)phenoxy]-, methyl ester
• methyl 2-[4-(2,3-dichloro-4-hydroxyphenoxy)phenoxy]propanoate
• Propanoic acid, 2-(4-(2,3-dichloro-4-hydroxyphenoxy)phenoxy)-, methyl ester
• DTXSID10924980
• 124992-47-8

• Inchi： 1S/C16H14Cl2O5/c1-9(16(20)21-2)22-10-3-5-11(6-4-10)23-13-8-7-12(19)14(17)15(13)18/h3-9,19H,1-2H3
• InChI Key： XRMDZZLNTAFWBG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1OC1C=CC(=CC=1)OC(C(=O)OC)C)O)Cl

Computed Properties

• Exact Mass: 356.02192
• Monoisotopic Mass: 356.0218289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99